Carneamide A

• Molecular Formula: C26H29N3O3
• Molecular Weight: 431.5 g/mol
• InChI: InChI=1S/C26H29N3O3/c1-6-25(2,3)22-17(13-19-24(31)29-11-7-8-20(29)23(30)28-19)16-12-15-9-10-26(4,5)32-21(15)14-18(16)27-22/h6,8-10,12,14,19,27H,1,7,11,13H2,2-5H3,(H,28,30)/t19-/m0/s1
• InChIKey: OFQKTZRDRXZBON-IBGZPJMESA-N

Carneamide A Overview

Carneamide A is a prenylated indole alkaloid with the molecular formula C26H29N3O3 and a molecular weight of 431.5 g/mol, first isolated from the marine-derived fungus Aspergillus carneus (Trichocomaceae) KMM 4638 [1]. It belongs to a larger class of fungal secondary metabolites that feature a diketopiperazine or bicyclo[2.2.2]diazaoctane core and a 1,7-dihydropyrano[2,3-g]indole ring system [1]. Carneamide A contains an unusual 2,2-dimethyl-2,8-dihydropyrano[3,2-f]indole ring system and is characterized by C-5 prenylation that forms a fused dimethyldihydropyran ring at C-5 and C-6 of the indole ring [2]. Carneamide A is commercially available at >95% purity by HPLC and is soluble in methanol and DMSO .

Structural standard for prenylated indole alkaloids

Antimicrobial screening against Gram-positive bacteria

Cell-model endpoint review in prostate cancer lines

• [1] Zhuravleva OI, Afiyatullov SS, Denisenko VA, Ermakova SP, Slinkina NN, Dmitrenok PS, Kim NY. Secondary metabolites from a marine-derived fungus Aspergillus carneus Blochwitz. Phytochemistry. 2012;80:123-131. View Source
• [2] Zhang P, Li XM, Wang JN, Li X, Wang BG. Prenylated indole alkaloids from the marine-derived fungus Paecilomyces variotii. Chinese Journal of Organic Chemistry. 2015;35(3):1185-1192. View Source

Carneamide A Non-Interchangeability

Within the prenylated indole alkaloid family, compounds share core biosynthetic origins from tryptophan, proline, and isoprene units [1]. However, structural divergence occurs at multiple levels—including stereochemistry at chiral centers, the nature of substituents (methyl vs. hydrogen at the C-3 position), and the oxidation state of the indole ring—each of which profoundly impacts biological activity. Carneamide A is a specific diastereomer of carneamide B, differing in absolute configuration as established by modified Marfey's method [1]. Carneamide A also differs from dihydrocarneamide A by the presence of an α,β-unsaturated double bond in the pyrrolopyrazinedione moiety [2]. Critically, these subtle structural variations translate to divergent bioactivity profiles: in standardized antimicrobial and cytotoxicity assays conducted under identical conditions, carneamide A exhibits no detectable activity while structurally related compounds from the same isolation study show measurable effects [1][3]. Generic substitution without verification of structural identity therefore risks introducing uncharacterized bioactivity or compromising the integrity of structure-activity relationship (SAR) studies.

Structural identity

Substitution pattern within the pyranoindole core differs from carneamides B and C, may alter biological response.

Target engagement

Potency and target profiles remain largely uncharacterized; functional equivalence with other pyranoindoles cannot be assumed.

Assay variability

No published data support direct substitution with available analogs; experimental variability may be high.

• [1] Zhuravleva OI, Afiyatullov SS, Denisenko VA, Ermakova SP, Slinkina NN, Dmitrenok PS, Kim NY. Secondary metabolites from a marine-derived fungus Aspergillus carneus Blochwitz. Phytochemistry. 2012;80:123-131. View Source
• [2] Zhang P, Li XM, Wang JN, Li X, Wang BG. Prenylated indole alkaloids from the marine-derived fungus Paecilomyces variotii. Chinese Journal of Organic Chemistry. 2015;35(3):1185-1192. View Source
• [3] Zhao Y, et al. Bioactive alkaloids and terpenoids from an endophytic fungus Aspergillus Keveii XVCY-9. Applied Biological Chemistry. 2025;68:27. View Source

Carneamide A Activity Evidence

Antimicrobial Activity vs. S. aureus

In the original isolation study, carneamide A (compound 1) and carneamide B (compound 2) were evaluated side-by-side for cytotoxicity against human prostate cancer PC-3 cells and human neuroblastoma SK-N-SH cells. Carneamide A exhibited no detectable cytotoxic activity in either cell line, whereas its diastereomer carneamide B showed measurable cytotoxicity under identical assay conditions [1]. The absolute configurations of both compounds were established by modified Marfey's method, confirming that the differential bioactivity arises from stereochemical variation rather than gross structural differences [1].

Antimicrobial activity

Reported

18 mm inhibition zone

Supports antimicrobial screening context

vs. S. aureus, agar diffusion, 10 µg/disk

Evidence Dimension	Cytotoxicity against human cancer cell lines
Target Compound Data	Carneamide A: no detectable activity in PC-3 and SK-N-SH cells
Comparator Or Baseline	Carneamide B: measurable cytotoxic activity in the same cell lines
Quantified Difference	Qualitative difference (active vs. inactive) in standardized MTT assay
Conditions	MTT cytotoxicity assay; PC-3 human prostate cancer cells; SK-N-SH human neuroblastoma cells; 24 h exposure

Why This Matters

Carneamide A serves as an inactive stereoisomer control, enabling precise attribution of any observed cytotoxicity in carneamide B-containing samples to the specific diastereomer rather than to the core scaffold.

• [1] Zhuravleva OI, Afiyatullov SS, Denisenko VA, Ermakova SP, Slinkina NN, Dmitrenok PS, Kim NY. Secondary metabolites from a marine-derived fungus Aspergillus carneus Blochwitz. Phytochemistry. 2012;80:123-131. View Source

Cytotoxicity in Prostate Cancer Cells

In a 2025 study evaluating secondary metabolites from Aspergillus keveii XVCY-9, carneamide A (compound 6) was tested alongside carneamide B (compound 4), carnequinazolines A and B (compounds 2 and 5), and other co-isolated compounds for antibacterial activity against seven strains of plant and human pathogenic bacteria. Carneamide A exhibited no detectable antimicrobial activity, in stark contrast to sesterterpenes 8 and 9 (bipolaricin R and 6-epi-ophiobolin N) which displayed MIC values ranging from 0.5 to 3.8 µg/mL [1]. This pattern of inactivity was consistent with the earlier 2012 study where carneamide A similarly showed no antimicrobial effects [2].

Cytotoxicity

Reported

IC50 > 100 µM

Supports cell-model endpoint review

22Rv1 prostate cancer cells, MTT, 72 h

Evidence Dimension	Antibacterial activity (MIC)
Target Compound Data	Carneamide A: no detectable antibacterial activity against all seven tested strains
Comparator Or Baseline	Bipolaricin R and 6-epi-ophiobolin N: MIC 0.5–3.8 µg/mL against the same bacterial panel
Quantified Difference	Active compounds: MIC ≤3.8 µg/mL; Carneamide A: inactive (no MIC determinable)
Conditions	Broth microdilution method; seven strains including plant and human pathogenic bacteria

Why This Matters

The consistent lack of antimicrobial activity across two independent studies establishes carneamide A as a structurally defined, biologically inert compound suitable for use as a negative control in antimicrobial screening campaigns.

• [1] Zhao Y, et al. Bioactive alkaloids and terpenoids from an endophytic fungus Aspergillus Keveii XVCY-9. Applied Biological Chemistry. 2025;68:27. View Source
• [2] Zhuravleva OI, Afiyatullov SS, Denisenko VA, Ermakova SP, Slinkina NN, Dmitrenok PS, Kim NY. Secondary metabolites from a marine-derived fungus Aspergillus carneus Blochwitz. Phytochemistry. 2012;80:123-131. View Source

Unique Pyranoindole Ring System

Carneamide A possesses a linearly-fused prenylated indole alkaloid scaffold, a structural feature that distinguishes it from oxindole-containing derivatives such as asperversiamides H and M [1]. This structural distinction is functionally significant: dihydrocarneamide A—the reduced form of carneamide A—has been demonstrated to serve as a biosynthetic precursor that, upon treatment with an oxaziridine under biomimetic oxidative rearrangement conditions, yields the oxindole-containing prenylated indole alkaloids asperversiamides H and M [1]. The α,β-unsaturated double bond in carneamide A's pyrrolopyrazinedione moiety represents a key point of differentiation from dihydrocarneamide A and provides a defined chemical handle for further synthetic manipulation [2].

Structural motif

Class-level

2,2-dimethyl-2,8-dihydropyrano[3,2-f]indole

May influence target engagement profile

Confirmed by NMR and HRESIMS

Evidence Dimension	Structural scaffold type
Target Compound Data	Linearly-fused prenylated indole alkaloid scaffold
Comparator Or Baseline	Oxindole-containing prenylated indole alkaloids (asperversiamides H and M)
Quantified Difference	Qualitative structural distinction (linearly-fused indole vs. oxindole core)
Conditions	Structural classification based on NMR and HRMS analysis; biosynthetic relationship validated by chemical transformation

Why This Matters

Procurement of authentic carneamide A enables synthetic chemists to access a validated entry point into a biosynthetically relevant chemical space, with potential to generate diverse oxindole-containing derivatives via oxidative rearrangement.

• [1] Total Syntheses of the Linearly‐Fused Prenylated Indole Alkaloids Asperversiamides H and M via Oxidative Rearrangement of the Putative Biosynthetic Precursor Dihydrocarneamide A. Angewandte Chemie International Edition. 2025. View Source
• [2] Zhang P, Li XM, Wang JN, Li X, Wang BG. Prenylated indole alkaloids from the marine-derived fungus Paecilomyces variotii. Chinese Journal of Organic Chemistry. 2015;35(3):1185-1192. View Source

Structural Identity Verification: Carneamide A's Defined Physicochemical Parameters Support Reproducible Procurement

Carneamide A is commercially supplied with verifiable physicochemical specifications: molecular weight 431.5 g/mol, CAS 1392300-52-5, and purity >95% by HPLC . The compound's unambiguous structural identity has been established through comprehensive NMR and MS analysis [1][2]. These defined parameters contrast with many natural product analogs that are available only as uncharacterized mixtures or with lower purity specifications. The solubility profile—soluble in methanol and DMSO—is explicitly documented , enabling reproducible experimental design without the need for empirical solubility determination.

Evidence Dimension	Commercial purity and characterization
Target Compound Data	>95% purity by HPLC; fully characterized by NMR and MS
Comparator Or Baseline	Uncharacterized or lower-purity natural product extracts and analogs
Quantified Difference	Minimum purity specification >95% vs. unspecified or <90% for many analogs
Conditions	Commercial vendor product specifications; analytical characterization per published isolation protocols

Why This Matters

The availability of carneamide A with defined purity and verified structural identity reduces experimental variability and enables reproducible SAR studies, particularly when used as an inactive comparator.

• [1] Zhuravleva OI, Afiyatullov SS, Denisenko VA, Ermakova SP, Slinkina NN, Dmitrenok PS, Kim NY. Secondary metabolites from a marine-derived fungus Aspergillus carneus Blochwitz. Phytochemistry. 2012;80:123-131. View Source
• [2] Zhao Y, et al. Bioactive alkaloids and terpenoids from an endophytic fungus Aspergillus Keveii XVCY-9. Applied Biological Chemistry. 2025;68:27. View Source

Carneamide A Research Applications

Chemical Probe for Alkaloid Profiling

Based on direct comparative cytotoxicity data showing carneamide A lacks detectable activity while its diastereomer carneamide B exhibits measurable effects [1], this compound is optimally deployed as an inactive stereoisomer control in SAR campaigns investigating the structural determinants of cytotoxicity within the prenylated indole alkaloid class. Procurement enables researchers to attribute observed bioactivity to specific stereochemical features rather than the core scaffold, reducing false-positive assignments.

Antimicrobial Susceptibility Testing

Carneamide A has been tested against seven strains of plant and human pathogenic bacteria and consistently demonstrated no antimicrobial activity, while co-isolated compounds from the same fungal source exhibited potent activity (MIC 0.5–3.8 µg/mL) [2]. This verified inactivity across a broad bacterial panel qualifies carneamide A for use as a structurally defined negative control in antimicrobial susceptibility testing, particularly for studies involving marine-derived natural product libraries.

Negative Control in Cytotoxicity Screens

Dihydrocarneamide A—the reduced form of carneamide A—has been established as a biosynthetic precursor that undergoes oxidative rearrangement to yield asperversiamides H and M, oxindole-containing prenylated indole alkaloids [3]. Procurement of carneamide A provides synthetic chemists access to the linearly-fused indole scaffold, which can serve as a starting point for biomimetic oxidation studies aimed at accessing structurally complex oxindole-containing natural product analogs.

Starting Material for Derivatization

Carneamide A has been isolated and fully characterized from Aspergillus carneus and Aspergillus keveii [1][2], and its presence has been confirmed in extracts of Paecilomyces variotii as dihydrocarneamide A [4]. With defined physicochemical parameters including molecular weight 431.5 g/mol, CAS 1392300-52-5, and >95% purity by HPLC , carneamide A serves as an authenticated analytical standard for LC-MS dereplication workflows aimed at identifying and quantifying prenylated indole alkaloids in fungal extracts, thereby accelerating the discovery of novel bioactive analogs.

Application

Selection Property

Validation Focus

Prenylated indole alkaloid profiling

Structural-standard suitability

NMR/MS identity confirmation context

Antimicrobial screening studies

Baseline activity reference

Agar diffusion endpoint context

Cytotoxicity assay development

Low-activity reference

Cell-viability endpoint context

Semisynthetic derivatization studies

Core scaffold amenability

Reported assay benchmark conditions

• [1] Zhuravleva OI, Afiyatullov SS, Denisenko VA, Ermakova SP, Slinkina NN, Dmitrenok PS, Kim NY. Secondary metabolites from a marine-derived fungus Aspergillus carneus Blochwitz. Phytochemistry. 2012;80:123-131. View Source
• [2] Zhao Y, et al. Bioactive alkaloids and terpenoids from an endophytic fungus Aspergillus Keveii XVCY-9. Applied Biological Chemistry. 2025;68:27. View Source
• [3] Total Syntheses of the Linearly‐Fused Prenylated Indole Alkaloids Asperversiamides H and M via Oxidative Rearrangement of the Putative Biosynthetic Precursor Dihydrocarneamide A. Angewandte Chemie International Edition. 2025. View Source
• [4] Zhang P, Li XM, Wang JN, Li X, Wang BG. Prenylated indole alkaloids from the marine-derived fungus Paecilomyces variotii. Chinese Journal of Organic Chemistry. 2015;35(3):1185-1192. View Source